Polygalacic acid
Polygalacic acid
Brand Name:
Vulcanchem
CAS No.:
22338-71-2
VCID:
VC0192143
InChI:
InChI=1S/C30H48O6/c1-25(2)11-12-30(24(35)36)18(13-25)17-7-8-21-26(3)14-19(32)23(34)27(4,16-31)20(26)9-10-28(21,5)29(17,6)15-22(30)33/h7,18-23,31-34H,8-16H2,1-6H3,(H,35,36)/t18-,19+,20?,21-,22-,23+,26+,27+,28-,29-,30-/m1/s1
SMILES:
Molecular Formula:
C30H48O6
Molecular Weight:
504.7 g/mol
Polygalacic acid
CAS No.: 22338-71-2
Natural Products
VCID: VC0192143
Molecular Formula: C30H48O6
Molecular Weight: 504.7 g/mol
CAS No. | 22338-71-2 |
---|---|
Product Name | Polygalacic acid |
Molecular Formula | C30H48O6 |
Molecular Weight | 504.7 g/mol |
IUPAC Name | (4aR,5R,6aR,6aS,6bR,9R,10R,11S,12aR,14bR)-5,10,11-trihydroxy-9-(hydroxymethyl)-2,2,6a,6b,9,12a-hexamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid |
Standard InChI | InChI=1S/C30H48O6/c1-25(2)11-12-30(24(35)36)18(13-25)17-7-8-21-26(3)14-19(32)23(34)27(4,16-31)20(26)9-10-28(21,5)29(17,6)15-22(30)33/h7,18-23,31-34H,8-16H2,1-6H3,(H,35,36)/t18-,19+,20?,21-,22-,23+,26+,27+,28-,29-,30-/m1/s1 |
Standard InChIKey | KGGGRGBDMBZXKF-KZMOAHQXSA-N |
Isomeric SMILES | C[C@@]12CCC3[C@@]([C@H]1CC=C4[C@]2(C[C@H]([C@@]5([C@@H]4CC(CC5)(C)C)C(=O)O)O)C)(C[C@@H]([C@@H]([C@@]3(C)CO)O)O)C |
Canonical SMILES | CC1(CCC2(C(C1)C3=CCC4C(C3(CC2O)C)(CCC5C4(CC(C(C5(C)CO)O)O)C)C)C(=O)O)C |
Synonyms | polygalacic acid |
PubChem Compound | 161388 |
Last Modified | Nov 11 2021 |
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